Recommended suppliers

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.

Benzyl halides

Benzyl halides are a class of organic compounds characterized by the presence of a benzyl group attached to a halogen atom (fluorine, chlorine, bromine, or iodine). These compounds are widely used in organic synthesis due to their reactivity and versatility. The benzyl group, derived from benzene with a methylene substitution at the 6-position, is known for its ability to stabilize the positive charge of the adjacent halogen through resonance. Benzyl chlorides, bromides, and iodides find applications in various chemical processes such as coupling reactions, derivatization of biomolecules, and the preparation of pharmaceuticals. Their reactivity can be tailored by substituents on both the benzene ring and the benzyl moiety, making them valuable intermediates in organic chemistry. The stability of these compounds varies with the nature of the halogen atom; for instance, bromobenzyl derivatives are generally more stable than chlorobenzyl ones due to steric effects and the relative electronegativity differences. In summary, benzyl halides represent a crucial subset of aromatic compounds in organic synthesis, offering diverse opportunities for structural modifications and functionalization.
Benzyl halides
Benzyl bromides Benzyl chlorides
  • The Role of DL-Methionine in Biopharmaceuticals: A Critical Review
    The Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
    2025-05-06
    Author： Yi Gao
    Page View：114
  • Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals
    Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
    2025-05-06
    Author： Xiaomei Zhu
    Page View：192
  • The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine
    The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
    2025-05-06
    Author： Adam Bell
    Page View：261
  • The Pharmacological Properties and Therapeutic Applications of Avermectin B1
    The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
    2025-05-06
    Author： Jason Mitchell
    Page View：104
  • The Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals
    The Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
    2025-05-06
    Author： Betty Scott
    Page View：121

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 499
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 497
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 495
  • Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals
    Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals Introduction: Alanine, a fundamental amino acid, has garnered significant attention in the realms of chemistry and biomedicine for its versatile therapeutic applications. This article delves into the multifaceted roles of alanine in chemical biopharmaceuticals, exploring its structural properties, biological functions,...
    2025-05-22
    Author： John Smith
    Page View： 494
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 492
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 488
    Score： 3.5

Recommended products